Cas no 1354705-28-4 (2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid)

• Product Name: 2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid
• CAS No: 1354705-28-4
• MF: C₈H₁₁IN₂O₂
• MW: 294.089614152908
• CID: 5149809
• PubChem ID: 60136727
• Update Time: 2025-11-02

2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid
• 1H-Pyrazole-1-acetic acid, α-ethyl-4-iodo-3-methyl-
• 2-(4-iodo-3-methyl-1H-pyrazol-1-yl)butanoic acid

• Inchi： 1S/C8H11IN2O2/c1-3-7(8(12)13)11-4-6(9)5(2)10-11/h4,7H,3H2,1-2H3,(H,12,13)
• InChI Key： RZGKPXRXTRNZDN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1C=C(I)C(C)=N1)CC

Computed Properties

• Exact Mass: 293.987
• Monoisotopic Mass: 293.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid

2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid (CAS No. 1354705-28-4): A Comprehensive Overview

2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid (CAS No. 1354705-28-4) is a specialized pyrazole derivative that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This compound, characterized by its unique iodo-methyl-pyrazole moiety and butyric acid side chain, serves as a versatile building block for the development of novel pharmaceuticals and agrochemicals. Its molecular structure, which combines a halogenated heterocycle with a carboxylic acid functional group, makes it an attractive candidate for drug discovery and material science applications.

The growing interest in 2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid can be attributed to its potential role in addressing contemporary challenges in drug development, particularly in the design of targeted therapies and small-molecule inhibitors. Researchers are increasingly exploring its utility in the synthesis of bioactive compounds, given its ability to modulate various biological pathways. The presence of the iodine atom at the 4-position of the pyrazole ring enhances its reactivity, enabling precise modifications for tailored applications.

From a chemical properties perspective, 2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid exhibits notable stability under standard laboratory conditions, making it suitable for a wide range of synthetic procedures. Its solubility profile—moderate in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol—facilitates its use in solution-phase reactions. The compound's molecular weight and logP value further contribute to its pharmacokinetic suitability for preclinical studies.

In the context of current research trends, 2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid is being investigated for its potential in cancer therapeutics, owing to its structural similarity to known kinase inhibitors. The integration of iodinated heterocycles in drug design has become a focal point for overcoming drug resistance, a pressing issue in oncology. Additionally, its application in agricultural chemistry is being explored, particularly in the development of next-generation pesticides with improved efficacy and environmental safety.

The synthetic accessibility of 2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid has also made it a valuable intermediate in organocatalysis and metal-catalyzed cross-coupling reactions. Its compatibility with palladium-catalyzed transformations, such as Suzuki-Miyaura and Sonogashira couplings, underscores its utility in constructing complex molecular architectures. This aligns with the broader demand for efficient synthetic methodologies in both academic and industrial settings.

From a market perspective, the demand for high-purity 2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid is steadily increasing, driven by its expanding applications in pharmaceutical R&D and material science. Suppliers are focusing on scalable production methods to meet the needs of researchers and manufacturers. The compound's patent landscape reveals ongoing innovations in its derivatization, further solidifying its commercial relevance.

For researchers seeking reliable sources of 2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid, it is essential to prioritize vendors that provide comprehensive analytical data, including HPLC purity certificates and NMR spectra. Proper storage conditions—typically at low temperatures in inert atmospheres—are critical to maintaining its stability over time. As the scientific community continues to uncover new applications for this compound, its role in advancing cutting-edge research is expected to grow exponentially.

In summary, 2-(4-Iodo-3-methyl-pyrazol-1-yl)-butyric acid (CAS No. 1354705-28-4) represents a compelling example of how functionalized pyrazole derivatives can bridge the gap between chemical innovation and practical applications. Its multifaceted utility in drug discovery, catalysis, and agrochemical development positions it as a compound of enduring significance in the chemical sciences.